Ethyl 2-(isoquinolin-5-yl)acetate

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: ethyl 2-isoquinolin-5-ylacetate
• InChI: InChI=1S/C13H13NO2/c1-2-16-13(15)8-10-4-3-5-11-9-14-7-6-12(10)11/h3-7,9H,2,8H2,1H3
• InChI Key: FWMLXBPKXUWATL-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CC=CC2=C1C=CN=C2

Description

Ethyl 2-(isoquinolin-5-yl)acetate is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product of Example 70C (1.43 g, 5.23 mmol) in absolute ethanol (200 mL) was treated with dry 10% Pd/C (0.122 g) and triethylamine (10.4 mL). The reaction mixture was stirred at 60° C. for 6 hours under H2 (60 psi), filtered and the filtrate concentrated under reduced pressure. The residue was purified by column chromatography (5% methanol/CH2Cl2) to provide the title compound as light brown oil (0.93 g, 67%). MS (ESI+) m/z 216 (M+H)+, (ESI−) m/z 214 (M−H)−; 1H NMR (DMSO-d6, 300 MHz) δ 1.17 (t, J 7.1, 3H), 4.09 (q, J 7.1, 2H), 4.17 (s, 2H), 7.64 (m, 1H), 7.72 (d, J 6.2, 1H), 7.81 (d, J 5.7, 1H), 8.07 (d, J 7.9, 1H), 8.54 (d, J 6.1, 1H), 9.33 (s, 1H).

Synthesis routes and methods II

Procedure details